Cas no 497968-90-8 (1,4,10,13-Tetraoxa-7,16-diazacyclooctadecane,7-(2-methoxy-4-nitrophenyl)-16-(2-methoxyphenyl)-)

• Product Name: 1,4,10,13-Tetraoxa-7,16-diazacyclooctadecane,7-(2-methoxy-4-nitrophenyl)-16-(2-methoxyphenyl)-
• CAS No: 497968-90-8
• MF: C₂₆H₃₇N₃O₈
• MW: 519.587287664413
• CID: 1536809
• Update Time: 2024-08-24

1,4,10,13-Tetraoxa-7,16-diazacyclooctadecane,7-(2-methoxy-4-nitrophenyl)-16-(2-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4,10,13-Tetraoxa-7,16-diazacyclooctadecane,7-(2-methoxy-4-nitrophenyl)-16-(2-methoxyphenyl)-
• 1,4,10,13-Tetraoxa-7,16-diazacyclooctadecane, 7-(2-methoxy-4-nitrophenyl)-16-(2-methoxyphenyl)-

• Inchi： 1S/C26H37N3O8/c1-32-25-6-4-3-5-23(25)27-9-13-34-17-19-36-15-11-28(12-16-37-20-18-35-14-10-27)24-8-7-22(29(30)31)21-26(24)33-2/h3-8,21H,9-20H2,1-2H3
• InChI Key： HJICTTBZJXLQIH-UHFFFAOYSA-N
• SMILES： O1CCN(C2=CC=CC=C2OC)CCOCCOCCN(C2=CC=C([N+]([O-])=O)C=C2OC)CCOCC1

Computed Properties

• Exact Mass: 519.25821

Experimental Properties

• Density: 1.144±0.06 g/cm3(Predicted)
• Boiling Point: 713.6±60.0 °C(Predicted)
• PSA: 105
• pka: 6.00±0.40(Predicted)